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Compound of Interest

Compound Name:
2-Hydrazino-4,7,8-

trimethylquinoline

Cat. No.: B1299696 Get Quote

Technical Guide: 2-Hydrazino-4,7,8-
trimethylquinoline hydrochloride
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Hydrazino-4,7,8-
trimethylquinoline hydrochloride, including its commercial availability, synthesis protocols,

chemical reactivity, and potential applications based on related compounds.

Compound Overview
2-Hydrazino-4,7,8-trimethylquinoline is a heterocyclic aromatic compound featuring a

quinoline core substituted with a reactive hydrazine group. The hydrochloride salt enhances its

stability and solubility in aqueous media. Its structure makes it a valuable intermediate in

organic synthesis and a candidate for biological screening.

Chemical Properties:

Molecular Formula: C₁₂H₁₅N₃ · HCl[1]

Molecular Weight: 237.73 g/mol [1][2]

CAS Number: 1367706-26-0 (for hydrochloride); 793727-49-8 (for free base)[3][4]
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Commercial Sources
Direct commercial sources for 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride (CAS

1367706-26-0) are limited. However, the free base, 2-hydrazino-4,7,8-trimethylquinoline
(CAS 793727-49-8), is available from several suppliers and can be converted to the

hydrochloride salt.

Supplier
Product
Name

CAS
Number

Purity
Quantity /
Price

Notes

Sigma-

Aldrich

2-hydrazino-

4,7,8-

trimethylquin

oline

793727-49-8 95% ¥63,400

Ships from an

Aldrich

Partner.[3]

P&S

Chemicals

2-Hydrazino-

4,7,8-

trimethylquin

oline

793727-49-8 N/A
Ask for

Quotation

Listed under

Fine &

Specialty

Chemicals.[5]

CP Lab

Safety

2-Hydrazino-

4,7,8-

trimethylquin

oline

793727-49-8 95% 1 gram

For

professional

research use

only.[6]

CymitQuimic

a

2-Hydrazino-

4,7,8-

trimethylquin

oline

793727-49-8 N/A
Enquire for

Price

Offered via

partner

Biosynth.[7]

ChemicalBoo

k

2-Hydrazino-

4,7,8-

trimethylquin

oline

hydrochloride

1367706-26-

0
N/A N/A

Listed for

informational

purposes.[4]
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Synthesis of 2-Hydrazino-4,7,8-trimethylquinoline
hydrochloride
The synthesis of hydrazino-quinolines typically involves the nucleophilic substitution of a

halogenated quinoline with hydrazine. The following protocol is a generalized procedure based

on common synthetic routes for related compounds.[8][9][10]

Workflow for Synthesis
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Starting Material

Hydrazinolysis

Purification

Salt Formation

2-Chloro-4,7,8-trimethylquinoline

React with Hydrazine Hydrate (NH2NH2·H2O)
in Refluxing Solvent (e.g., Ethanol)

Step 1

Cool and Precipitate Free Base

Step 2

Filter and Wash

Dissolve Free Base in Solvent (e.g., Ethanol)

Step 3

Add Ethanolic HCl

Precipitate, Filter, and Dry Product

H

2-Hydrazino-4,7,8-trimethylquinoline
hydrochloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of the target compound.
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Materials:

2-Chloro-4,7,8-trimethylquinoline

Hydrazine hydrate (80-100%)

Ethanol or another suitable alcohol solvent

Ethanolic Hydrochloric Acid (HCl)

Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Procedure:

Hydrazinolysis: In a round-bottom flask, dissolve 2-Chloro-4,7,8-trimethylquinoline in ethanol.

Add an excess of hydrazine hydrate (typically 5-10 equivalents).

Reflux: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) and

maintain for 6-12 hours.[8] The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Isolation of Free Base: After the reaction is complete, allow the mixture to cool to room

temperature. The free base product, 2-hydrazino-4,7,8-trimethylquinoline, may precipitate.

The product can be further precipitated by adding water.

Purification: Collect the solid product by filtration, wash with cold water, and dry under a

vacuum.

Salt Formation: Dissolve the purified free base in a minimal amount of ethanol. Slowly add a

solution of ethanolic HCl dropwise while stirring.

Final Product Isolation: The hydrochloride salt will precipitate. Collect the solid by filtration,

wash with a small amount of cold ethanol or diethyl ether, and dry thoroughly under vacuum

to yield 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride.

General Reactivity: Hydrazone Formation
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The hydrazine group is highly nucleophilic and readily reacts with aldehydes and ketones to

form stable hydrazone derivatives.[2] This reaction is fundamental for creating libraries of

compounds for biological screening.

Reaction Scheme

2-Hydrazino-4,7,8-trimethylquinoline
(R-NH-NH2)

Hydrazone Derivative
(R-NH-N=C(R')R'')

+

Aldehyde or Ketone
(R'-C(O)-R'')

Acid Catalyst
(e.g., Acetic Acid)

H2O

Byproduct

Click to download full resolution via product page

Caption: General reaction of the hydrazine moiety to form hydrazones.

Protocol for Hydrazone Synthesis:

Dissolve 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride in a suitable solvent like

ethanol.

Add an equimolar amount of the desired aldehyde or ketone.

Add a catalytic amount of a weak acid, such as acetic acid, to facilitate the reaction.

Stir the mixture at room temperature or gently heat for a few hours until the reaction is

complete (monitored by TLC).

The resulting hydrazone product can be isolated by cooling, filtration, and recrystallization.
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Potential Research Applications and Biological
Activity
While specific biological data for 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride is not

widely published, the broader class of quinoline and hydrazone derivatives has been

extensively studied, suggesting several avenues for research.

Antimicrobial Agents: Quinoline hydrazide/hydrazone derivatives are known to possess

significant antibacterial activity.[11] Their mechanism can involve targeting essential bacterial

enzymes like DNA gyrase.[11]

Anticancer Activity: Preliminary research indicates that some quinoline derivatives may

inhibit cancer cell proliferation.[2] The hydrazine moiety can be used to synthesize

hydrazones, which have shown diverse antitumoral activities.[12]

Kinase Inhibition: The quinoline scaffold is a common feature in kinase inhibitors. A

structurally similar compound was noted to be an ATP-competitive inhibitor, with the

quinoline nitrogen atoms forming key hydrogen bonds in the kinase hinge region.[2] The

hydrazine group could enhance binding affinity through additional hydrogen bonding.[2]

Antioxidant Properties: The presence of the hydrazine group suggests potential antioxidant

and radical-scavenging activity, as seen in other hydrazino-containing compounds.[2][13]

Anti-HIV Research: Aromatic hydrazones derived from 7-hydrazino-8-hydroxyquinoline have

been studied for their anti-HIV properties, potentially acting as inhibitors of cellular Ku70, a

DNA repair protein.[14]

These potential applications highlight the compound's utility as a scaffold for developing new

therapeutic agents. Experimental validation is required to confirm these activities for this

specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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